Cas no 40649-36-3 (4-propylcyclohexan-1-one)

4-propylcyclohexan-1-one Properties

Names and Identifiers

• 4-Propylcyclohexanone
• 4-n-Propylcyclohexanone
• 4-propylcyclohexan-1-one
• 4-Propyl-1-cyclohexanone
• Cyclohexanone, 4-propyl-
• 4-propyl-cyclohexanone
• NQEDLIZOPMNZMC-UHFFFAOYSA-N
• 9735699W19
• 4-Propylcyclohexanon
• PubChem14023
• 4beta-Propylcyclohexanone
• 4-n-propyl-cyclohexanone
• DSSTox_CID_28173
• DSSTox_RID_82733
• DSSTox_GSID_48198
• KSC490E6J
• BCP30887
• Tox
• AKOS000120239
• 40649-36-3
• DTXCID4028173
• AMY3573
• A825216
• Cyclohexanone, 4-propyl-;4-n-Propylcyclohexanone;4-propylcyclohexan-1-one
• CHEMBL3187245
• EN300-17912
• NCGC00257308-01
• CAS-40649-36-3
• 4-Propylcyclohexanone, >=99.0%
• PS-5320
• Propylcyclohexan-4-one
• Tox21_303343
• EC 406-810-4
• Q27271956
• SCHEMBL178387
• SY009654
• P1849
• Z57073962
• CS-W002273
• UNII-9735699W19
• DTXSID9048198
• NS00030826
• FT-0619442
• MFCD00058690
• 4nPropylcyclohexanone
• DB-009045
• +Expand

• MDL： MFCD00058690
• InChIKey： NQEDLIZOPMNZMC-UHFFFAOYSA-N
• Inchi： 1S/C9H16O/c1-2-3-8-4-6-9(10)7-5-8/h8H,2-7H2,1H3
• SMILES： O=C1C([H])([H])C([H])([H])C([H])(C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C1([H])[H]
• BRN： 2076023

Computed Properties

• Exact Mass: 140.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 140.12
• Heavy Atom Count: 10
• Complexity: 108
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.54580
• PSA: 17.07000
• Refractive Index: n20/D 1.453
• Boiling Point: 98°C/20mmHg(lit.)
• Melting Point: 32.57°C (estimate)
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• Solubility: 1.96g/l
• Color/Form: liquid
• PH: 6.0 (2g/l, H2O, 20℃)
• Solubility: Not determined
• Density: 0.907 g/mL at 20 °C(lit.)

4-propylcyclohexan-1-one Security Information

• Symbol: GHS07
• WGK Germany：1
• Safety Term：S25;S37;S61
• Safety Instruction： S25-S37-S61
• Risk Phrases：R38; R52/53
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NA 1993 / PGIII
• Hazard Statement： H227-H315-H412
• Warning Statement： P210-P264-P273-P280-P302+P352+P332+P313+P362+P364-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Room temperature
• Risk Phrases： 38-52/53
• Signal Word：Warning

4-propylcyclohexan-1-one Customs Data

• HS CODE：29142900
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone